Cas no 1806891-56-4 (Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate)

• Product Name: Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate
• CAS No: 1806891-56-4
• MF: C₉H₇ClF₂N₂O₄
• MW: 280.612688302994
• CID: 4869852
• Update Time: 2025-05-23

Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate

• Inchi： 1S/C9H7ClF2N2O4/c1-18-6(15)2-4-8(10)7(9(11)12)5(3-13-4)14(16)17/h3,9H,2H2,1H3
• InChI Key： ZTFYOFCUBBZEDE-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)OC)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate

Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate (CAS No. 1806891-56-4): A Comprehensive Overview

Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate (CAS No. 1806891-56-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural and chemical properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a pyridine core with substituents such as a chloro group, a difluoromethyl group, and a nitro group, endows it with distinct reactivity and functionality that make it invaluable in synthetic chemistry.

The CAS No. 1806891-56-4 designation is essential for identifying this compound accurately in scientific literature and databases. This standardized numerical identifier ensures that researchers worldwide can refer to the same compound without ambiguity, facilitating collaboration and reproducibility in experimental studies. The compound's pyridine backbone is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate stands out in this landscape due to its potential as a building block for drug discovery. The presence of multiple functional groups on its structure allows for diverse chemical modifications, enabling the synthesis of a wide array of derivatives with tailored biological activities. For instance, the nitro group can be reduced to an amine, providing access to pyridine-based amides that are known to exhibit pharmacological properties.

One of the most compelling aspects of this compound is its utility in the development of agrochemicals. The combination of electron-withdrawing groups such as the chloro and nitro substituents enhances its reactivity, making it an excellent candidate for generating novel pesticides and herbicides. These compounds are designed to target specific biological pathways in pests while minimizing harm to non-target organisms, aligning with the growing demand for environmentally sustainable agricultural practices.

The role of computational chemistry in studying Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the compound's behavior under various conditions with remarkable accuracy. These insights are crucial for optimizing synthetic routes and understanding the mechanistic basis of its reactions. By leveraging computational tools, scientists can accelerate the discovery process and identify promising candidates for further experimental validation.

Recent studies have also highlighted the importance of green chemistry principles in the synthesis of this compound. Researchers are exploring solvent-free reactions, catalytic methods, and microwave-assisted synthesis to reduce waste and energy consumption. These approaches not only make the production process more efficient but also align with global efforts to promote sustainable chemical manufacturing. The integration of green chemistry techniques into industrial processes represents a significant step forward in making pharmaceuticals and agrochemicals more environmentally friendly.

The biological activity of Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate has been extensively studied in various model systems. Preliminary findings suggest that it exhibits inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer progression. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity towards biological targets, making it a valuable feature in drug design. Further investigation into its pharmacological profile is warranted to uncover its full therapeutic potential.

In conclusion, Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-acetate (CAS No. 1806891-56-4) is a versatile and highly functional compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic modifications, while its potential biological activities make it an attractive candidate for drug discovery efforts. As research continues to evolve, this compound will undoubtedly play a pivotal role in developing innovative solutions to global health challenges.